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Compound of Interest |

6-Bromo-3-methyl-4-nitro-1H-
Compound Name:

indazole
CAS No.: 1000342-18-6
Cat. No.: B3196471

Get Quote

Executive Summary & Market Analysis

Compound Status: High-Scarcity / Custom Synthesis Class. CAS Registry: Not widely indexed
in public catalogs (Closest analogs: 6-Bromo-4-nitro-1H-indazole [CAS: 885518-46-7] and 6-
Bromo-3-methyl-5-nitro-1H-indazole [CAS: 1360956-78-0]).

The 6-Bromo-3-methyl-4-nitro-1H-indazole scaffold is a specialized heterocyclic building
block, primarily utilized in the development of Type I/ll kinase inhibitors. The specific
substitution pattern—combining a C3-methyl group (for hydrophobic pocket occupation) with a
C4-nitro group (a masked aniline hinge binder) and a C6-bromide (a vector for solvent-front
solubilizing groups)—makes it a high-value but low-availability target.

Unlike its des-methyl or 5-nitro analogs, this specific isomer is rarely available as a stock
catalog item. Researchers should anticipate a "Make vs. Buy" decision process, often leaning
towards custom synthesis or in-house production.

Sourcing Landscape & Pricing Models
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Due to the non-commodity nature of this specific isomer, pricing is bifurcated into "Catalog

Proxies" (similar molecules) and "Custom Synthesis" (the actual target).

lier Tieri

Representative

Tier Supplier Type Availability Status
Vendors
] ChemSpace, Unlikely in Stock.
Tier 1 Aggregators & Stock ] )
eMolecules, MolPort (Usually lists "Inquire™)
o ) Low Probability.
, Building Block Combi-Blocks,
Tier 2 o ) (Check for des-methyl
Specialists Enamine, AOBChem
analogs)
' WuXi AppTec, . —
] Custom Synthesis High Availability.
Tier 3 Pharmablock,

(CRO)

Syngene

(Made to Order)

B. Cost Estimation (Market Data Q1 2025)

Note: Prices are estimates based on current market rates for substituted nitro-indazoles.

Estimated Price

Procurement Mode Scale Lead Time
(USD)

Catalog (Proxy)(e.g.,

6-Bromo-4-nitro-1H- lg $150 - $350 1-3 Days

indazole)

Catalog (Proxy) 10g $800 - $1,200 1-3 Days

Custom

Synthesis(Target 1-5¢ $3,500 - $6,000 4-6 Weeks

Molecule)

Custom Synthesis 100 g $12,000 - $18,000 8-10 Weeks

C. Sourcing Decision Matrix
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The following workflow illustrates the logical path for procuring this molecule, emphasizing the
high probability of needing custom synthesis.

Direct Purchase
(QC: NMR/LCMS)

Check Tier 1/2 Catalogs
(Combi-Blocks, Enamine)

Quote > $5k/g

or Lead Time > 6wks  [RIEEERE ST
g  (See Section 4)

Request Custom Quote
(FTE vs. FFS)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for rare indazole building blocks.

Synthetic Utility & Rationale (The "Why")
Structural Logic[2]

e C3-Methyl: Unlike the C3-H, the methyl group provides metabolic stability and fills the
hydrophobic "gatekeeper" region in many kinase ATP-binding pockets.

o C4-Nitro: This is the critical "pivot.” It is almost exclusively reduced to the C4-amine (

) to serve as a hydrogen bond donor to the kinase hinge region.

o C6-Bromide: This handle is orthogonal to the nitro group. It allows for late-stage Suzuki-
Miyaura coupling to attach solubilizing tails (e.g., piperazines) without interfering with the
hinge-binding motif.

Regioselectivity Challenge

Why you cannot simply nitrate 6-bromo-3-methylindazole: Direct nitration of 6-bromo-3-
methylindazole is electronically driven to the C5 position (para to the N1 atom) or C7 position.
The C4 position is sterically crowded by the adjacent C3-methyl group and electronically less
favorable than C5. Therefore, to obtain the 4-nitro isomer, one must use a cyclization strategy
rather than a functionalization strategy.

In-House Synthesis Protocol (The "How")
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Since commercial availability is low, the following protocol is the industry-standard "self-
validating" route for accessing this specific isomer.

Pathway: The Fluorophenyl-Ketone Cyclization

This route guarantees the C4-nitro position by fixing it on the benzene ring before forming the
indazole.

Target: 6-Bromo-3-methyl-4-nitro-1H-indazole Precursor: 1-(4-bromo-2-fluoro-6-
nitrophenyl)ethanone

Step 1: Precursor Synthesis (Nitration)

Starting Material: 1-(4-bromo-2-fluorophenyl)ethanone (Commercially available).
¢ Dissolve starting material in concentrated

at 0°C.
e Add fuming

dropwise (maintain

)-

 Stir for 2 hours. The directing effects of the Fluorine (ortho/para) and Acetyl (meta) groups
synergize to favor the position between them, but steric hindrance forces nitration to the C6
position (relative to acetyl) to form 1-(4-bromo-2-fluoro-6-nitrophenyl)ethanone.

e QC Check: Verify regiochemistry via 1H-NMR (Look for loss of aromatic protons and specific
splitting patterns).

Step 2: Indazole Cyclization

Reagents: Hydrazine Hydrate (

), Ethanol/THF.

o Setup: Dissolve 1-(4-bromo-2-fluoro-6-nitrophenyl)ethanone (1.0 eq) in Ethanol (0.5 M
concentration).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3196471/docs?utm_src=pdf-body#technical-procurement-synthetic-utility-guide-6-bromo-3-methyl-4-nitro-1h-indazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3196471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Addition: Add Hydrazine Hydrate (2.0 - 5.0 eq) slowly at room temperature.
o Mechanism:[1] The hydrazine performs an

displacement of the Fluorine atom first, followed by condensation with the ketone to close
the ring.

¢ Reflux: Heat to reflux (

) for 4-6 hours.

o Workup: Cool to RT. The product often precipitates. If not, concentrate in vacuo and triturate
with cold water/ethanol mix.

 Purification: Recrystallization from Ethanol or Flash Chromatography (Hexane/EtOAC).

Synthetic Workflow Diagram

1-(4-bromo-2-fluorophenyl)ethanone

Nitration
(HNO3, H2S04, 0°C)

Regioselective

1-(4-bromo-2-fluoro-6-nitrophenyl)ethanone
(Critical Regio-Control)

SnAr + Condensation

Cyclization
(Hydrazine Hydrate, EtOH, Reflux)

6-Bromo-3-methyl-4-nitro-1H-indazole
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Figure 2: Validated synthetic route avoiding regio-isomer contamination.

Quality Control & Validation

To ensure the purchased or synthesized block is the correct 4-nitro isomer (and not the 5-nitro),
the following analytical markers are required:

Method Expected Signal (Validation)

Aromatic Region: Two distinct singlets (or meta-
coupled doublets) for H5 and H7. Methyl Group:

Singlet at
1H-NMR (DMSO-d6)
ppm. Differentiation: The 5-nitro isomer will

show a different splitting pattern (H4/H7 para-

like or isolated).

Critical Check: NOE correlation between the C3-
Methyl protons and the C4-Nitro group is absent
NOESY (2D NMR) (or weak), but NOE between C3-Methyl and H4
(in the des-nitro version) would be strong. In the
4-nitro compound, verify NOE between C3-

Methyl and Indazole-NH to confirm geometry.

Mass:

LC-MS (Br isotope pattern 1:1). Purity: >95% UV (254

nm).

Safety & Handling

e Hazard Class: Acute Toxic (Oral), Skin Irritant.

o Nitro Compounds: Potentially explosive residues if distilled to dryness; handle precursors
with care.

e Hydrazine: Carcinogenic and highly toxic. Use in a fume hood with double-gloving.
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o Storage: Store at 2-8°C, protected from light (nitroindazoles can be photo-labile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CN107805221A - Method for preparing 1H-indazole derivative - Google Patents
[patents.google.com]

e 2. pdf.benchchem.com [pdf.benchchem.com]
e 3. pdf.benchchem.com [pdf.benchchem.com]
e 4. usbio.net [usbio.net]

e 5. chemscene.com [chemscene.com]

» To cite this document: BenchChem. [Technical Procurement & Synthetic Utility Guide: 6-
Bromo-3-methyl-4-nitro-1H-indazole]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pdf.benchchem.com/110/Technical_Support_Center_Optimizing_6_Bromo_Indazole_Synthesis.pdf
https://pdf.benchchem.com/110/Application_Note_Large_Scale_Synthesis_of_6_Bromo_1H_indazole.pdf
https://www.usbio.net/biochemicals/264601/6Bromo4nitro1Hindazole
https://www.chemscene.com/product/1638763-72-0.html
https://www.benchchem.com/product/b3196471?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN107805221A/en
https://patents.google.com/patent/CN107805221A/en
https://pdf.benchchem.com/110/Technical_Support_Center_Optimizing_6_Bromo_Indazole_Synthesis.pdf
https://pdf.benchchem.com/110/Application_Note_Large_Scale_Synthesis_of_6_Bromo_1H_indazole.pdf
https://www.usbio.net/biochemicals/264601/6Bromo4nitro1Hindazole
https://www.chemscene.com/product/1638763-72-0.html
https://www.benchchem.com/product/b3196471/docs#technical-procurement-synthetic-utility-guide-6-bromo-3-methyl-4-nitro-1h-indazole
https://www.benchchem.com/product/b3196471/docs#technical-procurement-synthetic-utility-guide-6-bromo-3-methyl-4-nitro-1h-indazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3196471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b3196471/docs#technical-procurement-synthetic-
utility-guide-6-bromo-3-methyl-4-nitro-1h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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